Cas no 99295-79-1 (5-Methyl-D-tryptophan)

5-Methyl-D-tryptophan is a non-natural amino acid derivative with potential applications in biochemical research and pharmaceutical development. Its unique structure, featuring a methyl group at the 5-position of the indole ring and the D-configuration, makes it valuable for studying enzyme specificity, metabolic pathways, and peptide modifications. This compound is particularly useful in probing tryptophan metabolism and designing chiral probes.

5-Methyl-D-tryptophan structure

Product Name:5-Methyl-D-tryptophan

CAS No:99295-79-1

MF:C₁₂H₁₄N₂O₂

MW:218.251762866974

MDL:MFCD09841957

CID:802370

PubChem ID:853443

Update Time:2025-06-17

5-Methyl-D-tryptophan Chemical and Physical Properties

Names and Identifiers

- D-Tryptophan, 5-methyl-
- 5-METHYL-D-TRYPTOPHAN
- D-5-Methyltryptophan
- A858483
- (R)-2-Amino-3-(5-methyl-1H-indol-3-yl)propanoicacid
- (R)-2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid
- AKOS025287279
- 99295-79-1
- 5-Methyl-D-tryptophan (H-D-Trp(5-Me)-OH)
- MFCD01677297
- DTXSID40357429
- SCHEMBL7614399
- CHEBI:52525
- CS-W000583
- MFCD09841957
- AS-41984
- Q27123484
- (2R)-2-amino-3-(5-methyl-1H-indol-3-yl)propanoic acid
- 5-Methyl-D-tryptophan
- MDL： MFCD09841957
- Inchi： 1S/C12H14N2O2/c1-7-2-3-11-9(4-7)8(6-14-11)5-10(13)12(15)16/h2-4,6,10,14H,5,13H2,1H3,(H,15,16)/t10-/m1/s1
- InChI Key： HUNCSWANZMJLPM-SNVBAGLBSA-N
- SMILES： OC([C@@H](CC1=CNC2C=CC(C)=CC1=2)N)=O

Computed Properties

Exact Mass: 218.105527694g/mol
Monoisotopic Mass: 218.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 79.1Å²

Experimental Properties

Density: 1.313
Boiling Point: 455.1 °C at 760 mmHg
Flash Point: 229.1 °C
PSA: 79.11000
LogP: 2.13100

5-Methyl-D-tryptophan Pricemore >>

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Chemenu	CM148903-1g	(R)-2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid	99295-79-1	95%	1g	$916	2021-06-09
Chemenu	CM148903-5g	(R)-2-Amino-3-(5-methyl-1H-indol-3-yl)propanoic acid	99295-79-1	95%	5g	$1851	2021-06-09
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Apollo Scientific	OR946064-500mg	5-Methyl-D-tryptophan	99295-79-1	97%	500mg	£405.00	2025-02-21
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TRC	M239925-2.5mg	5-Methyl-D-tryptophan	99295-79-1		2.5mg	$ 100.00	2022-06-04